Cas no 26730-49-4 (10,13,16,19-Docosatetraenoic acid)

10,13,16,19-Docosatetraenoic acid structure
26730-49-4 structure
Product Name:10,13,16,19-Docosatetraenoic acid
CAS No:26730-49-4
MF:C22H36O2
MW:332.520047187805
CID:1428408
PubChem ID:71357698
Update Time:2025-04-20

10,13,16,19-Docosatetraenoic acid Chemical and Physical Properties

Names and Identifiers

    • 10,13,16,19-Docosatetraenoic acid
    • docosa-10,13,16,19-tetraenoic acid
    • DTXSID70781753
    • 26730-49-4
    • Inchi: 1S/C22H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13H,2,5,8,11,14-21H2,1H3,(H,23,24)
    • InChI Key: IGFLWIHPPADNDL-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCC=CCC=CCC=CCC=CCC)=O

Computed Properties

  • Exact Mass: 332.27168
  • Monoisotopic Mass: 332.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 4
  • XLogP3: 7.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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